Ethyl 3-amino-2-benzylpropanoate hydrochloride

• IUPAC Name: ethyl 2-(aminomethyl)-3-phenylpropanoate;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)11(9-13)8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H
• InChI Key: CVCDRJHUZLEEEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)CN.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

Ethyl 3-amino-2-benzylpropanoate hydrochloride is a chemical compound with the CAS Number: 103632-70-8. It has a molecular weight of 243.73. The IUPAC name for this compound is ethyl 3-amino-2-benzylpropanoate hydrochloride.

Molecular Structure Analysis

The InChI code for Ethyl 3-amino-2-benzylpropanoate hydrochloride is 1S/C12H17NO2.ClH/c1-2-15-12(14)11(9-13)8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

Ethyl 3-amino-2-benzylpropanoate hydrochloride is a powder. The compound is stable at room temperature. One source mentions that the compound should be stored at 2-8°C.

Scientific Research Applications

The results mainly discuss the properties and effects of related compounds such as ethyl chloride and benzocaine. For instance, one paper discusses allergic contact dermatitis from ethyl chloride and benzocaine, highlighting the possibility of contact allergic dermatitis from two chemically unrelated local anesthetics in the same patient (C. Jl et al., 2009). Another paper reports on benzocaine-associated methemoglobinemia following bronchoscopy, emphasizing the significance of being aware of the risk of benzocaine-induced methemoglobinemia, especially in settings where the recommended dose may be exceeded (W. Kuschner et al., 2000).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, which represents a warning. The specific hazard and precautionary statements were not provided in the search results. For detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.

Synthesis routes and methods

Procedure details

A solution of 1.01 g of 2-cyano-3-phenylpropenoic acid ethyl ester and 0.7 ml of concentrated hydrochloric acid in 20 ml of ethanol was hydrogenated over 0.1 g of platinum oxide under a hydrogen atmosphere at room temperature for 5 hours. After filtration of the catalyst, the filtrate was concentrated under reduced pressure. The residue was dissolved in water, washed with benzene, and then made alkaline by adding a 5% aqueous sodium bicarbonate solution. The alkaline solution was extracted with diethyl ether, the ethereal layer was washed with water and dried over anhydrous magnesium sulfate. Hydrogen chloride gas was passed into the ethereal solution. The ethereal solution was concentrated under reduced pressure to obtain 832 mg of 3-amino-2-benzylpropionic acid ethyl ester hydrochloride as colorless crystals.